Cas no 866134-75-0 (4-([4-(TERT-BUTYL)PHENYL]SULFONYL)-6-CHLORO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLIC ACID)

• Product Name: 4-([4-(TERT-BUTYL)PHENYL]SULFONYL)-6-CHLORO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLIC ACID
• CAS No: 866134-75-0
• MF: C₁₉H₂₀ClNO₅S
• MW: 409.883803367615
• CID: 5226434
• Update Time: 2025-08-02

4-([4-(TERT-BUTYL)PHENYL]SULFONYL)-6-CHLORO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 4-([4-(TERT-BUTYL)PHENYL]SULFONYL)-6-CHLORO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLIC ACID
• 4-(4-tert-butylbenzenesulfonyl)-6-chloro-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid

• Inchi： 1S/C19H20ClNO5S/c1-19(2,3)12-4-7-14(8-5-12)27(24,25)21-11-17(18(22)23)26-16-9-6-13(20)10-15(16)21/h4-10,17H,11H2,1-3H3,(H,22,23)
• InChI Key： SWTUYKWSVHAWRJ-UHFFFAOYSA-N
• SMILES： CC(C1C=CC(S(N2C3C=C(Cl)C=CC=3OC(C(O)=O)C2)(=O)=O)=CC=1)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 4-([4-(TERT-BUTYL)PHENYL]SULFONYL)-6-CHLORO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLIC ACID

Comprehensive Overview of 4-([4-(TERT-BUTYL)PHENYL]SULFONYL)-6-CHLORO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLIC ACID (CAS No. 866134-75-0)

The compound 4-([4-(TERT-BUTYL)PHENYL]SULFONYL)-6-CHLORO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLIC ACID (CAS No. 866134-75-0) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a benzoxazine core and a sulfonyl group, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance to current scientific trends.

One of the most searched questions in the field of organic chemistry is: "What are the applications of benzoxazine derivatives?" The benzoxazine moiety in this compound is known for its versatility in drug design, particularly in the development of anti-inflammatory and antimicrobial agents. Researchers are increasingly focusing on sulfonyl-containing compounds due to their ability to modulate biological pathways, making CAS No. 866134-75-0 a valuable candidate for further study.

Another hot topic in the scientific community is the role of chloro-substituted aromatic compounds in medicinal chemistry. The presence of a chloro group at the 6-position of the benzoxazine ring enhances the compound's reactivity and binding affinity to biological targets. This feature aligns with the growing demand for highly selective enzyme inhibitors, a trend driven by the need for precision medicine.

From a synthetic perspective, the tert-butyl group in this compound contributes to its stability and lipophilicity, which are critical factors in drug bioavailability. Recent advancements in computational chemistry have enabled researchers to predict the behavior of such molecules more accurately, reducing the time and cost associated with experimental trials. This has led to a surge in searches for "tert-butyl in drug design" and related queries.

Environmental sustainability is another area where 4-([4-(TERT-BUTYL)PHENYL]SULFONYL)-6-CHLORO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLIC ACID could play a role. The compound's potential use in green chemistry applications, such as catalytic processes or biodegradable materials, is being explored. This aligns with the global push toward eco-friendly chemical synthesis, a topic frequently searched by both academics and industry professionals.

In summary, CAS No. 866134-75-0 represents a fascinating intersection of chemistry, biology, and environmental science. Its structural features, including the benzoxazine core, sulfonyl group, and chloro substitution, make it a promising candidate for diverse applications. As research continues to uncover its potential, this compound is likely to remain a focal point in scientific discussions and searches.